Cas no 1269939-94-7 (tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate)

• Product Name: tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate
• CAS No: 1269939-94-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6802195
• PubChem ID: 95353311
• Update Time: 2025-05-22

tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1269939-94-7
• tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate
• tert-butyl N-[(2R)-2-amino-2-cyclopropyl-ethyl]carbamate
• G18597

• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-8(11)7-4-5-7/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key： BZVMTGHIUOJVJE-QMMMGPOBSA-N
• SMILES： O(C(NC[C@@H](C1CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate

Comprehensive Overview of tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate (CAS No. 1269939-94-7)

The compound tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate, identified by its CAS No. 1269939-94-7, is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. This carbamate-protected amine derivative is widely utilized in the construction of complex molecules, particularly in the development of active pharmaceutical ingredients (APIs). Its unique cyclopropyl moiety and stereochemical purity (R-configuration) make it a valuable building block for drug discovery programs targeting central nervous system (CNS) disorders, antiviral therapies, and enzyme inhibitors.

In recent years, the demand for chiral intermediates like tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate has surged due to advancements in asymmetric synthesis and the growing emphasis on green chemistry. Researchers frequently search for "high-purity chiral building blocks" or "scalable synthetic routes for carbamates," reflecting the compound's relevance in modern medicinal chemistry. Its tert-butoxycarbonyl (Boc) protecting group ensures stability during multi-step reactions, a feature highly valued in peptide synthesis and fragment-based drug design.

The synthesis of CAS No. 1269939-94-7 typically involves enantioselective methods such as chiral resolution or catalytic asymmetric hydrogenation, aligning with industry trends toward atom-economical processes. Analytical techniques like HPLC and NMR are critical for verifying its optical purity, a key parameter for regulatory compliance in GMP manufacturing. Discussions in scientific forums often highlight its role in optimizing bioavailability and metabolic stability of drug candidates, addressing common search queries like "how to improve drug half-life using cyclopropyl groups."

From a commercial perspective, tert-Butyl (R)-(2-amino-2-cyclopropylethyl)carbamate is supplied by specialized fine chemical vendors under strict quality control protocols. Its applications extend to crystallography studies and structure-activity relationship (SAR) optimization, making it a recurring subject in patents for kinase inhibitors and GPCR modulators. Environmental considerations also drive interest in "biodegradable protecting groups," though the Boc group remains popular due to its balance of stability and deprotection ease.

Emerging research explores the compound's utility in PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, areas dominating recent PubMed publications. Its cyclopropylamine core is noted for enhancing lipophilicity without excessive molecular weight gain—a hotspot for queries like "strategies to balance potency and solubility." Regulatory databases classify it as non-hazardous under standard handling conditions, ensuring broad accessibility for academic and industrial labs.

In summary, CAS No. 1269939-94-7 exemplifies the intersection of stereochemistry and drug design, addressing contemporary needs in precision medicine. Its versatility continues to inspire innovations in catalysis and therapeutic agent development, solidifying its status as a cornerstone in synthetic organic chemistry.